Cas no 2379-60-4 (2,3-Dichloro-6-nitroquinoxaline)

• Product Name: 2,3-Dichloro-6-nitroquinoxaline
• CAS No: 2379-60-4
• MF: C₈H₃Cl₂N₃O₂
• MW: 244.034319162369
• MDL: MFCD00454905
• CID: 252886
• PubChem ID: 354333169
• Update Time: 2025-06-08

2,3-Dichloro-6-nitroquinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,2,3-dichloro-6-nitro-
• 2,3-Dichloro-6-nitroquinoxaline
• 2,3-Dichlor-6-nitro-chinoxalin
• 2,3-dichloro-7-nitroquinoxaline
• 6-nitro 2,3-dichloroquinoxaline
• quinoxaline,2,3-dichloro-6-nitro
• CCG-321585
• AC-9266
• 2,3-Dichloro-6-nitroqunioxaline
• SFJCUOAQTGDBPO-UHFFFAOYSA-N
• 2379-60-4
• 23-Dichloro-6-nitroquinoxaline
• D4757
• AKOS005621576
• CHEMBL5169397
• MFCD00454905
• 6-nitro-2,3-dichloroquinoxaline
• potassium 7-isopropyl-1,4a-dimethyl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate;2,3-DICHLORO-6-NITROQUINOXALINE
• DTXSID00351044
• A816910
• AMY24883
• Z1509532599
• SCHEMBL1259501
• 2 3-Dichloro-6-nitroquinoxaline
• AKOS015912993
• quinoxaline, 2,3-dichloro-6-nitro-
• AS-37662
• CS-0105603
• EN300-5597547
• J-015215
• 2,3-Dichloro-6-Nitro-Quinoxaline
• STK786143

• MDL： MFCD00454905
• Inchi： 1S/C8H3Cl2N3O2/c9-7-8(10)12-6-3-4(13(14)15)1-2-5(6)11-7/h1-3H
• InChI Key： SFJCUOAQTGDBPO-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C=CC(=CC2=N1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 242.96000
• Monoisotopic Mass: 242.9602317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 151.0 to 155.0 deg-C
• PSA: 71.60000
• LogP: 3.36800
• Solubility: Not determined

2,3-Dichloro-6-nitroquinoxaline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R25;R37/38;R41
• Safety Instruction： S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Risk Phrases：R25; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,3-Dichloro-6-nitroquinoxaline

2,3-Dichloro-6-nitroquinoxaline (CAS No. 2379-60-4): A Comprehensive Overview

The compound 2,3-Dichloro-6-nitroquinoxaline (CAS No. 2379-60-4) is a heterocyclic aromatic compound belonging to the quinoxaline family. It is characterized by a bicyclic structure with two chlorine atoms at the 2 and 3 positions and a nitro group at the 6 position. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research, including organic chemistry, pharmacology, and materials science.

Quinoxalines are known for their versatility in chemical synthesis and their ability to form stable structures due to the aromaticity of their bicyclic framework. The introduction of electron-withdrawing groups like chlorine and nitro further enhances the reactivity and stability of the compound. Recent studies have explored the potential of 2,3-Dichloro-6-nitroquinoxaline in drug design, where its structural features make it a promising candidate for targeting specific biological pathways.

One of the most recent advancements in the study of 2,3-Dichloro-6-nitroquinoxaline involves its application in the development of novel anticancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead molecule for anti-cancer drug discovery. The mechanism of action involves interference with key cellular processes such as DNA repair and apoptosis induction, which are critical for cancer progression.

In addition to its pharmacological applications, 2,3-Dichloro-6-nitroquinoxaline has also been investigated for its role in materials science. Its rigid structure and electron-deficient nature make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have highlighted its potential as an active layer material in thin-film transistors (TFTs), where its electronic properties contribute to improved device performance.

The synthesis of 2,3-Dichloro-6-nitroquinoxaline typically involves multi-step organic reactions, often starting from quinoxaline derivatives and incorporating substituents through electrophilic substitution or other methods. The optimization of synthetic routes has been a focus of recent research to enhance yield and purity while minimizing environmental impact.

Another area of interest is the environmental fate and toxicity of 2,3-Dichloro-6-nitroquinoxaline. Although it is not classified as a hazardous chemical under current regulations, understanding its persistence and bioaccumulation potential is crucial for assessing its safety in industrial and pharmaceutical applications.

In conclusion, 2,3-Dichloro-6-nitroquinoxaline (CAS No. 2379-60-4) stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a valuable tool in drug discovery, materials science, and beyond.